N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide

• IUPAC Name: N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide
• InChI: InChI=1S/C19H25NO3S/c1-3-20(15-9-5-4-6-10-15)24(21,22)19-14-13-18(23-2)16-11-7-8-12-17(16)19/h7-8,11-15H,3-6,9-10H2,1-2H3
• InChI Key: XKQPOCQFHUNOGR-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C3=CC=CC=C32)OC
• Molecular Formula: C19H25NO3S
• Molecular Weight: 347.5 g/mol

Description

N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide (CEMNS) is a chemical compound that belongs to the family of sulfonamides. It has been widely used in scientific research for various purposes, including as a fluorescent probe, a pH sensor, and an inhibitor of carbonic anhydrase.

Mechanism of Action

The mechanism of action of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide as a fluorescent probe and pH sensor is based on its ability to undergo a conformational change in response to changes in the environment. When N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide binds to metal ions or experiences a change in pH, it undergoes a change in its fluorescence intensity, which can be detected using spectroscopic techniques. The mechanism of action of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide as an inhibitor of carbonic anhydrase is based on its ability to bind to the active site of the enzyme and block its activity.
Biochemical and Physiological Effects:
N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has been shown to have minimal toxicity and does not have any known side effects. However, it is important to note that the biochemical and physiological effects of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide are dependent on the specific application and concentration used. For example, in the case of carbonic anhydrase inhibition, N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has been shown to decrease the rate of carbon dioxide hydration, which can have implications for acid-base balance in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide is its high sensitivity and selectivity for metal ions and pH changes. It is also relatively easy to synthesize and has a low cost compared to other fluorescent probes. However, one limitation of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide is its limited solubility in water, which can make it difficult to use in aqueous environments. In addition, N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has a relatively short fluorescence lifetime, which can limit its use in certain applications.

Future Directions

There are several future directions for the use of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide in scientific research. One potential area of research is the development of new applications for N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide as a fluorescent probe and pH sensor. Another area of research is the optimization of the synthesis method to improve the yield and solubility of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide. Finally, there is potential for the use of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease.

Synthesis Methods

The synthesis of N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide involves the reaction of cyclohexylamine, ethylamine, and 4-methoxynaphthalene-1-sulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and produces N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide as a white solid with a yield of around 70%.

Scientific Research Applications

N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has been used in various scientific research fields due to its unique properties. It has been used as a fluorescent probe to detect the presence of metal ions such as zinc and copper. N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has also been used as a pH sensor due to its pH-dependent fluorescence. In addition, N-cyclohexyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has been used as an inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body.